![molecular formula C23H23N5O3 B4070037 5-(4-benzoyl-1-piperazinyl)-2-nitro-N-(3-pyridinylmethyl)aniline](/img/structure/B4070037.png)
5-(4-benzoyl-1-piperazinyl)-2-nitro-N-(3-pyridinylmethyl)aniline
Overview
Description
5-(4-benzoyl-1-piperazinyl)-2-nitro-N-(3-pyridinylmethyl)aniline, also known as BPNM, is a chemical compound that has gained significant attention in scientific research for its potential biological and medicinal applications. BPNM is a type of nitroaniline derivative that has been synthesized through various methods.
Mechanism of Action
The mechanism of action of 5-(4-benzoyl-1-piperazinyl)-2-nitro-N-(3-pyridinylmethyl)aniline is not fully understood. However, it has been proposed that this compound inhibits the activity of enzymes that are necessary for the survival and growth of cancer cells, viruses, and bacteria. This compound has also been shown to induce oxidative stress and DNA damage in cancer cells, leading to apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as topoisomerase IIα, which is necessary for the survival and growth of cancer cells. This compound has also been shown to induce oxidative stress and DNA damage in cancer cells, leading to apoptosis. In addition, this compound has been found to inhibit the replication of certain viruses and the growth of certain bacteria.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(4-benzoyl-1-piperazinyl)-2-nitro-N-(3-pyridinylmethyl)aniline in lab experiments is its potential as a cancer treatment. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment. Another advantage of using this compound is its potential as an antiviral and antibacterial agent. This compound has been found to inhibit the replication of certain viruses and the growth of certain bacteria.
One limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects on certain cell lines, and its use in vivo may cause adverse effects. Another limitation of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research of 5-(4-benzoyl-1-piperazinyl)-2-nitro-N-(3-pyridinylmethyl)aniline. One direction is to investigate the potential of this compound as a cancer treatment. Further studies are needed to determine the efficacy and safety of this compound in vivo, as well as its mechanism of action. Another direction is to explore the potential of this compound as an antiviral and antibacterial agent. Further studies are needed to determine the spectrum of activity of this compound against different viruses and bacteria, as well as its mechanism of action. Additionally, the development of more efficient and cost-effective synthesis methods for this compound may facilitate its use in research and clinical applications.
Scientific Research Applications
5-(4-benzoyl-1-piperazinyl)-2-nitro-N-(3-pyridinylmethyl)aniline has been studied extensively for its potential biological and medicinal applications. It has been shown to have anticancer, antiviral, and antibacterial properties. This compound has been found to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment. It has also been shown to inhibit the replication of certain viruses, such as herpes simplex virus and human immunodeficiency virus. This compound has also exhibited antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli.
properties
IUPAC Name |
[4-[4-nitro-3-(pyridin-3-ylmethylamino)phenyl]piperazin-1-yl]-phenylmethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N5O3/c29-23(19-6-2-1-3-7-19)27-13-11-26(12-14-27)20-8-9-22(28(30)31)21(15-20)25-17-18-5-4-10-24-16-18/h1-10,15-16,25H,11-14,17H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHWWCURBGICTDQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC(=C(C=C2)[N+](=O)[O-])NCC3=CN=CC=C3)C(=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N5O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.